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Compound of Interest

Compound Name: Phosphoric acid, manganese salt

Cat. No.: B159086 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling phosphoric acid and manganese salts. Adherence to

these procedural steps is vital for ensuring laboratory safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
Both phosphoric acid and manganese salts present significant health risks that necessitate the

use of appropriate personal protective equipment.

Phosphoric Acid: Phosphoric acid is a corrosive mineral acid that can cause severe skin burns

and eye damage upon contact.[1][2][3] Inhalation of its mist or vapors can lead to irritation of

the nose, throat, and respiratory tract.[4][5] Long-term exposure may result in dermatitis.[6]

Manganese Salts: Manganese salts, particularly in powder or dust form, are hazardous if

inhaled or ingested.[7] Prolonged exposure to manganese can lead to a serious neurological

condition known as manganism, with symptoms resembling Parkinson's disease.[8] Inhalation

of manganese dust can also cause lung irritation and increase susceptibility to respiratory

infections.[9]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles. A

face shield should be worn

over goggles when there is a

splash hazard.[1][5][10]

Protects against corrosive

splashes from phosphoric acid

and dust particles from

manganese salts.

Skin Protection

Acid-resistant gloves (e.g.,

nitrile or neoprene), a lab coat,

and closed-toe shoes.[2] For

larger quantities, chemical-

resistant aprons or coveralls

are recommended.[1][8]

Prevents skin contact with

corrosive phosphoric acid and

potentially irritating

manganese salts.

Respiratory Protection

A NIOSH-approved respirator

is required. For manganese

dust, a particulate respirator

(e.g., N95, R95, or P95) is

necessary.[11] For phosphoric

acid mists, an air-purifying

respirator with appropriate acid

gas cartridges should be used.

Protects against inhalation of

harmful manganese dust and

irritating phosphoric acid mists.

Exposure Limits
Adherence to established occupational exposure limits is crucial for minimizing health risks.
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Chemical Agency Exposure Limit

Phosphoric Acid OSHA (PEL) 1 mg/m³ (8-hour TWA)[5]

NIOSH (REL)
1 mg/m³ (10-hour TWA); 3

mg/m³ (STEL)[5]

ACGIH (TLV)
1 mg/m³ (8-hour TWA); 3

mg/m³ (STEL)[5]

Manganese Compounds (as

Mn)
OSHA (PEL) 5 mg/m³ (Ceiling)[11]

NIOSH (REL)
1 mg/m³ (10-hour TWA); 3

mg/m³ (STEL)[11]

ACGIH (TLV)

0.02 mg/m³ (Respirable

fraction, 8-hour TWA); 0.1

mg/m³ (Inhalable fraction, 8-

hour TWA)

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure

Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value.

Safe Handling and Disposal Protocol
A systematic approach to handling and disposal is essential to mitigate risks.

Experimental Workflow Diagram
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Safe Handling Workflow for Phosphoric Acid and Manganese Salt

Preparation

Handling & Mixing

Spill & Emergency Response Waste Disposal

Review SDS

Verify Engineering Controls
(Fume Hood, Eyewash/Shower)

Don Required PPE

Work in Fume Hood

Proceed to Handling

Carefully Measure Chemicals

Slowly Add Acid to Water
(If Diluting)

Mix Reagents Slowly

Have Spill Kit Ready

During & After Handling

Neutralize Acidic Waste

After Experiment

Evacuate if Necessary Neutralize Acid Spills
(e.g., Sodium Bicarbonate)

Collect Waste in Labeled
Hazardous Waste Container

Follow Institutional &
Local Disposal Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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